Cas no 2171868-98-5 (6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine)

• Product Name: 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine
• CAS No: 2171868-98-5
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• CID: 6138697
• PubChem ID: 165587323
• Update Time: 2025-06-11

6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine
• 2171868-98-5
• 6-methyl-5-[4-(trifluoromethyl)phenyl]piperidin-3-amine
• EN300-1616450

• Inchi： 1S/C13H17F3N2/c1-8-12(6-11(17)7-18-8)9-2-4-10(5-3-9)13(14,15)16/h2-5,8,11-12,18H,6-7,17H2,1H3
• InChI Key： IRZQJWVSPAUXMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CC(CNC1C)N)(F)F

Computed Properties

• Exact Mass: 258.13438304g/mol
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine

Research Briefing on 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine (CAS: 2171868-98-5)

6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine (CAS: 2171868-98-5) is a novel piperidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethylphenyl and methylamine functional groups, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a therapeutic agent for neurological disorders, including depression, anxiety, and chronic pain.

The synthesis of 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine involves a multi-step process, starting with the condensation of appropriate aryl halides with piperidine precursors, followed by selective methylation and amination. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a viable candidate for drug development. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

In vitro studies have demonstrated that 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine exhibits high affinity for serotonin and norepinephrine transporters (SERT and NET), with Ki values in the nanomolar range. This dual mechanism of action suggests its potential as a multimodal antidepressant or anxiolytic agent. Additionally, preliminary in vivo studies in rodent models have shown significant reductions in depressive-like behaviors and pain responses, further supporting its therapeutic potential.

Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles for 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine, with good blood-brain barrier penetration and minimal off-target effects. These properties, combined with its low toxicity profile, position this compound as a promising lead for further preclinical development. Ongoing research is focused on optimizing its pharmacodynamic and pharmacokinetic properties to enhance efficacy and reduce potential side effects.

In conclusion, 6-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-amine (CAS: 2171868-98-5) represents a significant advancement in the search for novel CNS therapeutics. Its unique chemical structure and promising pharmacological profile warrant further investigation, including detailed mechanistic studies and clinical trials. The continued exploration of this compound may pave the way for new treatments for neurological and psychiatric disorders, addressing unmet medical needs in these areas.